4-[3-(1,3'-bipyrrolidin-1'-ylcarbonyl)phenyl]-2-methyl-2-butanol

• IUPAC Name: [3-(3-hydroxy-3-methylbutyl)phenyl]-(3-pyrrolidin-1-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C20H30N2O2/c1-20(2,24)10-8-16-6-5-7-17(14-16)19(23)22-13-9-18(15-22)21-11-3-4-12-21/h5-7,14,18,24H,3-4,8-13,15H2,1-2H3
• InChI Key: MMNIWOUBMPWTEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N2CCC(C2)N3CCCC3)O
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

The compound “4-[3-(1,3’-bipyrrolidin-1’-ylcarbonyl)phenyl]-2-methyl-2-butanol” is a complex organic molecule. It contains a bipyrrolidinyl group attached to a phenyl ring, which is further connected to a 2-methyl-2-butanol moiety.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the formation of the bipyrrolidinyl group, followed by its attachment to the phenyl ring, and finally the addition of the 2-methyl-2-butanol group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure (bipyrrolidinyl group). The bipyrrolidinyl group would impart a degree of rigidity to the molecule, while the phenyl ring could potentially engage in pi-pi interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bipyrrolidinyl group, phenyl ring, and the 2-methyl-2-butanol moiety. The bipyrrolidinyl group might undergo reactions typical of cyclic amines, while the phenyl ring might undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its molecular structure. The presence of the bipyrrolidinyl group could impart basicity to the compound, while the phenyl ring could contribute to its lipophilicity.